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Compound of Interest

Compound Name: PD 90780

Cat. No.: B15616662 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides essential, step-by-step guidance for the

proper disposal of PD 90780, a non-peptide antagonist of the nerve growth factor (NGF). Due

to the biologically active nature of this compound and the potential for uncharacterized

hazards, it is crucial to treat PD 90780 as a potentially hazardous substance.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that appropriate personal protective

equipment (PPE) is worn. The toxicological properties of PD 90780 have not been fully

elucidated, and it may be harmful through inhalation, ingestion, or skin absorption.[1]

Personal Protective Equipment (PPE)

Eye Protection

Hand Protection

Skin Protection

Respiratory Protection

In the event of an accidental spill, evacuate the area, ventilate, and decontaminate surfaces

with alcohol.[1] Absorb spills with an inert material and collect for proper disposal as outlined
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below.

Step-by-Step Disposal Protocol
The primary principle for the disposal of PD 90780 is to manage it as a chemical waste product

in accordance with all applicable local, state, and federal regulations.

Waste Identification and Segregation:

Designate a specific, clearly labeled, and sealed container for PD 90780 waste.

Do not mix PD 90780 waste with other chemical waste streams unless explicitly permitted

by your institution's environmental health and safety (EHS) office.

Containerization:

Use a chemically resistant and leak-proof container for all PD 90780 waste, including

unused product, contaminated consumables (e.g., pipette tips, vials), and spill cleanup

materials.

Ensure the container is properly sealed to prevent accidental spills or releases.

Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name ("PD
90780"), and any other information required by your institution.

Storage:

Store the sealed waste container in a designated, well-ventilated, and secure area away

from incompatible materials.

Disposal Request:

Contact your institution's EHS office or a licensed professional waste disposal service to

arrange for the collection and disposal of the PD 90780 waste.
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Provide the EHS office with all necessary information about the waste, including its identity

and quantity.

Documentation:

Maintain a record of the disposal, including the date, quantity of waste, and the disposal

service used, in accordance with your laboratory's standard operating procedures and

regulatory requirements.

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of PD 90780.
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PD 90780 Disposal Workflow

Start: PD 90780 Waste Generation

Wear Appropriate PPE

Segregate PD 90780 Waste

Place in a Labeled, Sealed Container

Store in a Designated Safe Area

Contact EHS for Disposal Pickup

Document Disposal Record

End: Waste Transferred to EHS

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of PD 90780.
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Disclaimer: The information provided here is a general guide. Always consult your institution's

specific safety and disposal protocols and the most recent Safety Data Sheet (SDS) for the

compound. The ultimate responsibility for safe handling and disposal lies with the user.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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